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Compound of Interest

Compound Name: Einecs 280-007-5

Cat. No.: B15194915 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core physical, chemical, and

biological properties of Edaravone, identified by CAS number 82640-07-1. Edaravone is a

neuroprotective agent and free radical scavenger utilized in the treatment of amyotrophic

lateral sclerosis (ALS) and acute ischemic stroke.[1][2] This document consolidates key data

into structured tables, details relevant experimental methodologies, and visualizes associated

biological pathways to support research and development activities.

General and Chemical Identifiers
Edaravone, chemically known as 5-methyl-2-phenyl-4H-pyrazol-3-one, is a pyrazolone

derivative.[3] It exists in three tautomeric forms and is recognized for its potent antioxidant

properties.[1][3]
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Identifier Value Reference

CAS Number 82640-07-1 [4]

IUPAC Name
5-methyl-2-phenyl-4H-pyrazol-

3-one
[2]

Synonyms
MCI-186, 3-methyl-1-phenyl-2-

pyrazolin-5-one
[3][5]

Molecular Formula C₁₀H₁₀N₂O [2][6][7][8]

Molecular Weight 174.20 g/mol [3][5][6][7][8]

Physicochemical Properties
Edaravone is a white crystalline powder.[5][6] Its physicochemical characteristics are crucial for

its formulation, delivery, and pharmacokinetic profile. It readily crosses the blood-brain barrier.

[1][3]

Property Value Reference

Appearance
White to off-white crystalline

powder
[5][6][9][10]

Melting Point 127-131 °C (129.7 °C) [3][5][6][11]

Boiling Point 287 °C at 265 mmHg [1][3][11]

Density 1.12 - 1.27 g/cm³ [8][11][12]

pKa 7.0 [1][5][13]

LogP (octanol/water) 1.12 [1]

Solubility Profile
Edaravone's solubility is pH-dependent due to its pKa of 7.0.[13] It is an amphiphilic compound,

enabling it to scavenge both water-soluble and lipid-soluble peroxyl radicals.[5][13][14]
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Solvent Solubility Reference

Water
Slightly soluble (1.85 - 1.96

mg/mL)
[5][6][15]

Methanol Freely soluble [5][6][10]

Ethanol Freely soluble [5][6][10]

Acetic Acid Freely soluble [5][6][10]

Diethyl Ether Slightly soluble [5][6][10]

DMSO Soluble to 100 mM [7]

Dichloromethane High solubility (mole fraction) [16]

Spectroscopic Data
Spectroscopic analysis is fundamental for the identification and quantification of Edaravone.

Technique Details Reference

UV-Visible λmax: 245 nm (in Methanol) [17][18]

λmax: 242 nm (in

Acetonitrile:Water 5:5)
[19][20]

¹H-NMR
Spectra available in CDCl₃ and

DMSO-d₆
[11][21][22]

¹³C-NMR Spectra available in CDCl₃ [11][22]

Infrared (IR) Spectra available [9]

Biological Activity and Signaling Pathways
The primary mechanism of action for Edaravone is its function as a potent free radical

scavenger, which is thought to mitigate oxidative stress involved in the pathophysiology of ALS

and ischemic stroke.[1][3][23] However, its activity extends to the modulation of specific

signaling pathways.
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Antioxidant Mechanism
Edaravone effectively scavenges hydroxyl radicals and peroxynitrite radicals, thereby inhibiting

lipid peroxidation and protecting endothelial cells from damage.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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